

Application Note: Handling and Reconstitution of Colistimethate Sodium (CMS)[1][2]

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Colimycin sodium
methanesulfonate

Cat. No.: B12039710

[Get Quote](#)

Abstract

Colistimethate Sodium (CMS) is a poly-methanesulfonated prodrug of the polymyxin antibiotic Colistin. While essential for treating multidrug-resistant Gram-negative infections, CMS presents significant handling challenges due to its hygroscopic nature in the solid state and hydrolytic instability in aqueous solution. Improper handling leads to dosing errors (due to water weight) and uncontrolled degradation into toxic Colistin prior to administration. This guide provides a standardized protocol for researchers and formulation scientists to handle, weigh, and reconstitute CMS to ensure experimental reproducibility and patient safety.

Scientific Background & Physicochemical Properties[3][4]

The Hygroscopicity-Instability Paradox

CMS is a white to slightly yellow lyophilized powder. It is inherently hygroscopic, meaning it rapidly adsorbs atmospheric moisture.

- **Solid State:** Moisture uptake alters the "as-is" weight of the powder. If a researcher weighs 10 mg of CMS that has absorbed 10% water, they are effectively dosing only 9 mg of drug. This introduces significant error in Minimum Inhibitory Concentration (MIC) assays and potency calculations.
- **Aqueous State:** Once dissolved, CMS undergoes spontaneous hydrolysis to form a complex mixture of partially sulfomethylated derivatives and eventually the active (but nephrotoxic) Colistin (Polymyxin E).[1][2] This reaction is temperature- and concentration-dependent.

Mechanism of Action and Degradation


CMS is inactive in its fully sulfomethylated form. It relies on in vivo hydrolysis to release the active Colistin.[3] However, in vitro (benchtop) hydrolysis must be minimized to prevent early formation of neurotoxic species.

Key Conversion Factors:

- 1 mg Colistin Base Activity (CBA)
2.4 mg Colistimethate Sodium (CMS)[4]
- 1 Million International Units (IU)
80 mg CMS

Visualizing the Degradation Pathway

The following diagram illustrates the critical hydrolysis pathway that must be controlled during handling.



[Click to download full resolution via product page](#)

Figure 1: Spontaneous hydrolysis pathway of CMS in aqueous solution. Minimizing the transition from Blue (Prodrug) to Red (Toxic Active) during the handling phase is critical.

Core Protocol: Storage and Weighing

Objective: To prevent moisture uptake from skewing mass measurements and initiating premature degradation.

Environmental Control

- Storage: Store bulk lyophilized powder at 20°C to 25°C (controlled room temperature). Reconstituted solutions must be refrigerated (2°C–8°C).
- Humidity: Handle bulk powder in an environment with Relative Humidity (RH) < 40%.
- Container: Use tight-sealing glass vials with rubber stoppers and aluminum seals. Desiccants (silica gel) should be used in secondary containment vessels.

The "Dry Box" Weighing Technique

For analytical standards or MIC preparation where precision <1% is required:

- Equilibration: Bring the CMS vial to room temperature before opening to prevent condensation.

- Environment: Ideally, weigh inside a glove box purged with dry nitrogen or a humidity-controlled weighing station.
- Rapid Weighing:
 - Tare the weighing boat/vessel.
 - Aliquot the approximate amount of CMS.
 - Record the weight immediately. Do not leave powder on the balance pan for extended periods as it will drift upwards due to moisture adsorption.
- Potency Correction (Critical):
 - Always calculate the dose based on the anhydrous potency.
 - Formula:
 - Determine
 - via Karl Fischer titration (water content) if a Certificate of Analysis (CoA) is not available for the specific lot at the time of use.

Core Protocol: Reconstitution

Objective: To dissolve CMS without generating foam (which entraps drug and denatures proteins) and to minimize hydrolysis.

Selection of Diluent

- Preferred: Sterile Water for Injection (SWFI). CMS is highly soluble in water.
- Alternative: 0.9% Sodium Chloride (Saline).^{[4][5][6][7][8]} Note: Some studies suggest CMS is slightly less stable in saline than in water over long periods, but it is acceptable for immediate use.

The "Swirl, Don't Shake" Method

Vigorous agitation causes severe foaming due to the surfactant-like properties of polymyxins.

- Aseptic Prep: Swab the vial stopper with 70% isopropanol.
- Injection: Inject the calculated volume of diluent (e.g., 2 mL for a 150 mg vial) directing the stream against the glass wall, not directly into the powder.
- Dissolution:
 - GENTLY SWIRL the vial in a circular motion.
 - DO NOT VORTEX.
 - DO NOT SHAKE UP AND DOWN.
- Rest Period: Allow the solution to stand for 2–5 minutes to let any micro-bubbles dissipate and ensure complete dissolution. The solution should be clear and colorless to pale yellow.
- Temperature: If not using immediately, place on ice or in a refrigerator (2°C–8°C).

Stability and Troubleshooting Guide

Stability Data Summary


State	Condition	Stability Limit	Recommendation
Powder	20-25°C, Dry	Expiry Date	Keep sealed; protect from light.
Reconstituted	2-8°C (Fridge)	24 Hours	Preferred storage for daily experiments.
Reconstituted	25°C (Room Temp)	< 6 Hours	Use immediately to avoid hydrolysis.
Diluted (Infusion)	2-8°C	24 Hours	Discard if particulate matter appears.

Troubleshooting Common Issues

- Issue: Excessive Foaming.
 - Cause: Vigorous shaking or rapid injection of diluent.

- Fix: Let the vial stand for 15 minutes. Do not attempt to withdraw dose until foam settles.
- Issue: pH Drift.
 - Cause: Hydrolysis releases methanesulfonic acid groups.
 - Fix: Buffer systems are generally not recommended for clinical reconstitution due to compatibility issues, but for in vitro assays, use HEPES or Phosphate buffer (pH 7.0–7.4) and use immediately.
- Issue: Variable MIC Results.
 - Cause: Inaccurate weighing due to moisture or using "As-Is" weight without correction.
 - Fix: Implement the Potency Correction formula (Section 4.2).

Experimental Workflow Diagram



[Click to download full resolution via product page](#)

Figure 2: Step-by-step workflow for handling CMS from powder to application, emphasizing environmental checks and time constraints.

References

- Fresenius Kabi. (2020). Colistimethate for Injection, USP – Prescribing Information. Retrieved from [[Link](#)]
- Wallace, S. J., et al. (2008). Stability of Colistimethate Sodium in Aqueous Solution. Antimicrobial Agents and Chemotherapy.[1][2] Retrieved from [[Link](#)]
- Abdulla, A., et al. (2015).[6] Stability of colistimethate sodium in a disposable elastomeric infusion device. International Journal of Pharmaceutics. Retrieved from [[Link](#)]
- U.S. Food and Drug Administration (FDA). (2012). Coly-Mycin M Parenteral (Colistimethate for Injection, USP).[9] Retrieved from [[Link](#)]
- Medicines.org.uk. (2023). Colomycin 1 million International Units (IU) Powder for solution for injection - SmPC. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Stability of Colistimethate Sodium in Aqueous Solution - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Colistin - Wikipedia [en.wikipedia.org]
- 3. publications.ashp.org [publications.ashp.org]
- 4. mims.com [mims.com]
- 5. medicines.org.uk [medicines.org.uk]
- 6. RePub, Erasmus University Repository: Stability of colistimethate sodium in a disposable elastomeric infusion device [repub.eur.nl]

- [7. A patient's guide to administering nebulised colomycin \(colistimethate sodium\) at home - Buckinghamshire Healthcare NHS Trust \[buckshealthcare.nhs.uk\]](#)
- [8. Administration of COLISTIMETHATE also known as colistin/Colomycin® via a conventional nebuliser - NHS Lanarkshire \[nhslanarkshire.scot.nhs.uk\]](#)
- [9. accessdata.fda.gov \[accessdata.fda.gov\]](#)
- To cite this document: BenchChem. [Application Note: Handling and Reconstitution of Colistimethate Sodium (CMS)[1][2]]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12039710/docs#application-note-handling-and-reconstitution-of-colistimethate-sodium-cms-1-2\]](https://www.benchchem.com/product/b12039710/docs#application-note-handling-and-reconstitution-of-colistimethate-sodium-cms-1-2)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check